3-Benzoyl-2-oxo-heptanoic acid ethyl ester

• Molecular Formula: C16H20O4
• Molecular Weight: 276.33 g/mol
• IUPAC Name: ethyl 3-benzoyl-2-oxoheptanoate
• InChI: InChI=1S/C16H20O4/c1-3-5-11-13(15(18)16(19)20-4-2)14(17)12-9-7-6-8-10-12/h6-10,13H,3-5,11H2,1-2H3
• InChI Key: RVNZRVYIXNNUIM-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=O)C1=CC=CC=C1)C(=O)C(=O)OCC

Description

3-Benzoyl-2-oxo-heptanoic acid ethyl ester is a useful research compound. Its molecular formula is C16H20O4 and its molecular weight is 276.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diethyl oxalate (7.31 g, 0.05 mol) is added to freshly made sodium ethoxide (1.05 eq.) in ethanol. Hexanophenone (8.81 g, 0.05 mol) is added dropwise, and the resulting mixture is stirred at room temperature overnight. After concentration the residue is partitioned between 3N HCl and ethyl acetate, extracted with ethyl acetate. Combined organic layers are washed with brine and dried with anhydrous Na2SO4. Purification by column chromatography with hexane/ethyl acetate gives the product (172).